Cas no 946372-83-4 (N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-ethoxy-5-methylbenzene-1-sulfonamide)

• Product Name: N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-ethoxy-5-methylbenzene-1-sulfonamide
• CAS No: 946372-83-4
• MF: C₂₂H₂₈N₂O₄S
• MW: 416.533724784851
• CID: 6144317
• PubChem ID: 16927491
• Update Time: 2025-06-28

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-ethoxy-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-ethoxy-5-methylbenzene-1-sulfonamide
• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-ethoxy-5-methylbenzenesulfonamide
• 946372-83-4
• F2385-0249
• AKOS024645390
• N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-2-ethoxy-5-methylbenzenesulfonamide

• Inchi： 1S/C22H28N2O4S/c1-4-6-13-24-19-10-9-18(15-17(19)8-12-22(24)25)23-29(26,27)21-14-16(3)7-11-20(21)28-5-2/h7,9-11,14-15,23H,4-6,8,12-13H2,1-3H3
• InChI Key： GRDHUKAFSWGGKB-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1OCC)(NC1C=CC2=C(C=1)CCC(N2CCCC)=O)(=O)=O

Computed Properties

• Exact Mass: 416.17697855g/mol
• Monoisotopic Mass: 416.17697855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.1Ų

Additional information on N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-ethoxy-5-methylbenzene-1-sulfonamide

Introduction to N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-ethoxy-5-methylbenzene-1-sulfonamide (CAS No. 946372-83-4)

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-ethoxy-5-methylbenzene-1-sulfonamide, identified by its CAS number 946372-83-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule represents a unique structural motif that combines a tetrahydroquinoline scaffold with a sulfonamide functional group, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The tetrahydroquinoline moiety is a well-known pharmacophore that has been extensively studied for its biological activity. It is found in various natural products and synthetic molecules that exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 1-butyl-2-oxo substituent in this compound may contribute to its binding affinity and selectivity for specific biological targets, enhancing its potential as a therapeutic agent.

The sulfonamide group is another important feature of this molecule. Sulfonamides are widely used in medicinal chemistry due to their versatility and ability to interact with biological targets through hydrogen bonding and ionic interactions. The sulfonamide moiety in N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-ethoxy-5-methylbenzene-1-sulfonamide could play a crucial role in modulating the compound's pharmacokinetic properties and improving its bioavailability.

In recent years, there has been growing interest in the development of novel tetrahydroquinoline derivatives as potential therapeutic agents. Several studies have demonstrated the efficacy of these compounds in preclinical models of various diseases. For instance, research has shown that certain tetrahydroquinoline derivatives exhibit significant anti-inflammatory activity by inhibiting key pro-inflammatory cytokines and enzymes. The structural features of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-ethoxy-5-methylbenzene-1-sulfonamide, particularly the combination of the tetrahydroquinoline and sulfonamide moieties, may contribute to similar biological effects.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the 1-butyl group at the 6-position of the tetrahydroquinoline ring is particularly critical for achieving the desired biological activity. This substitution can influence the electronic properties of the molecule and its ability to interact with biological targets. Additionally, the presence of the 2-methyl group at the 5-position of the benzene ring may further enhance the compound's binding affinity by introducing steric hindrance and improving solubility.

The ethoxy substituent at the 2-position of the benzene ring is another important feature that may contribute to the compound's pharmacological properties. Ethoxy groups are known to enhance metabolic stability and improve oral bioavailability. In addition, they can participate in hydrogen bonding interactions with biological targets, which may enhance binding affinity and selectivity.

The sulfonamide group at the 1-position of the molecule is expected to play a significant role in modulating its pharmacokinetic properties. Sulfonamides are known to exhibit good solubility in water due to their polar nature, which can improve oral bioavailability. Additionally, they can form hydrogen bonds with biological targets, which can enhance binding affinity and selectivity.

In conclusion, N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-y)- <0x0A